Cas no 78101-64-1 (1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-)

• Product Name: 1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-
• CAS No: 78101-64-1
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 578787
• PubChem ID: 331122
• Update Time: 2025-04-19

1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-
• 2-nitro-1-(8-pyrrolidin-1-yloctyl)imidazole
• NSC321262
• 78101-64-1
• NSC-321262
• DTXSID90317871

• Inchi： 1S/C15H26N4O2/c20-19(21)15-16-9-14-18(15)13-6-4-2-1-3-5-10-17-11-7-8-12-17/h9,14H,1-8,10-13H2
• InChI Key： CZXRIFZROZWDFY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=CN1CCCCCCCCN1CCCC1)=O

Computed Properties

• Exact Mass: 294.20578
• Monoisotopic Mass: 294.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 461.1°Cat760mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.583
• PSA: 64.2